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The table below summarizes the optimal light conditions for fucoxanthin production in various microalgae

species.

Microalgae Species

Optimal
Light
Intensity
(μmol m⁻²
s⁻¹)

Optimal
Light
Quality

Optimal
Photoperiod
(Light/Dark)

Key Findings & Notes

Phaeodactylum
tricornutum [1]

100 (Blue

Light)

Blue Light Not Specified Part of a multi-factor

optimization (nutrients,
glycerol). Achieved 20.44
mg/g DCW fucoxanthin.

Cylindrotheca
closterium [2]

100 Blue LED 18/6 Maximized productivity;

18/6 regime was superior
to 12/12 or 24/0.

Achieved 25.5 mg/g
DCW.

Poterioochromonas
malhamensis [3]

150 White
Light

Not Specified
(Fermentation)

Under heterotrophic
fermentation with

illumination. Achieved
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Microalgae Species

Optimal
Light
Intensity
(μmol m⁻²
s⁻¹)

Optimal
Light
Quality

Optimal
Photoperiod
(Light/Dark)

Key Findings & Notes

1.56 mg/g DCW

fucoxanthin content.

Detailed Experimental Protocols

Protocol 1: Bottle Photobioreactor for C. closterium [2] This protocol is designed to identify the optimal

combination of light parameters.

Strain and Medium: Use axenic Cylindrotheca closterium. Culture in a suitable marine medium (e.g.,

f/2 medium) in bottle photobioreactors.
Experimental Design: Utilize a "Design of Experiment" (DoE) approach to efficiently test multiple

factors. The model should include:
Light Source: Compare fluorescent light, Red & Blue LED, and Blue LED.

Light Intensity: Test a range, for example, from 50 to 100 μmol m⁻² s⁻¹.
Photoperiod: Test different cycles, primarily 12/12, 18/6, and 24/0.

Cultivation Conditions: Maintain a constant temperature (e.g., 25°C) with orbital agitation (150 rpm).
Response Parameters: Measure fucoxanthin content (mg/g Dry Cell Weight), fucoxanthin
productivity (mg/L/day), and power input (W).
Validation: The model will predict optimal conditions. Validate by cultivating under the predicted best

conditions (e.g., Blue LED at 100 μmol m⁻² s⁻¹, 18/6 photoperiod).

Protocol 2: Illumination-Coupled Heterotrophic Fermentation for P. malhamensis [3] This protocol is

for high-cell-density cultivation of heterotrophic or mixotrophic strains.

Strain and Pre-culture: Use Poterioochromonas malhamensis CMBB-1. Grow seed culture in the

dark in an organic medium (e.g., containing glucose, yeast extract) for 4 days.
Fermentation Setup: Inoculate into a 1-L glass fermenter containing a defined medium. A

combination of organic and inorganic nitrogen sources is recommended.
Illumination Application: Apply light once the culture is running.

Light Quality: Test white, blue, red, and green LED lights. White light is often optimal.
Light Intensity: Test a gradient (e.g., 50, 150, 300 μmol m⁻² s⁻¹). A moderate intensity of ~150

μmol m⁻² s⁻¹ is a good starting point.
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Process Control: Maintain temperature at 25-28°C, control pH, and use feeding strategies to

maintain high glucose levels for high-cell-density growth.
Analysis: Harvest cells and measure dry cell weight (g/L) and fucoxanthin content (mg/g DCW)
via HPLC.

The following diagram illustrates the decision-making workflow for selecting and optimizing a light strategy.

Start: Choose Light Strategy

What is your primary cultivation system?

Bottle/Open PBR
(Photoautotrophic/Mixotrophic)

  Common for diatoms

Fermenter
(Heterotrophic with Illumination)

  For high-density systems

Key Parameter: Photoperiod Key Parameter: Light Quality

Recommendation: Use 18/6 Light/Dark cycle.
Superior to 12/12 or 24/0 for productivity.

Recommendation: Use Blue or White LED.
Blue targets pigment synthesis;

White is often effective in fermenters.

Example Species:
Cylindrotheca closterium, Phaeodactylum tricornutum

Example Species:
Poterioochromonas malhamensis

Proceed to optimize
Light Intensity & Nutrients
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Click to download full resolution via product page

FAQs and Troubleshooting

Q1: Why is my fucoxanthin yield low even under the recommended light intensity?

A1: Light is only one factor. Consider these co-optimization parameters:
Nutrient Stress: Nitrogen limitation (-50% N) or silicate deprivation (Zero-Si), when combined

with optimal light, can significantly boost fucoxanthin and lipid accumulation [1].
Carbon Source: In mixotrophic cultures, adding glycerol (e.g., 2 g/L) can enhance biomass

and fucoxanthin yield under optimal light [1].
Light Harmony: Ensure your photoperiod is correct. A 24/0 continuous light regime can be

detrimental, whereas an 18/6 cycle often provides the dark period necessary for high
productivity [2].

Q2: My algae culture is losing its brown color and turning green. What is happening?

A2: This is a classic sign of fucoxanthin degradation or failed synthesis.
Degradation: Fucoxanthin is highly unstable and degrades in the presence of light and

oxygen [4] [5]. Ensure your extraction and sample processing are performed in dim light or
darkness and use antioxidants if necessary.

Failed Synthesis: In a research context using mutants (e.g., Phaeodactylum tricornutum), a
knockout of the CRTISO5 gene, which encodes the final enzyme in fucoxanthin biosynthesis,

will result in a green phenotype and accumulation of the precursor phaneroxanthin [6] [7].

Q3: For large-scale production, is LED light really worth the investment?

A3: Yes. Studies specifically comparing light sources found that while fluorescent light could produce
similar fucoxanthin content, LEDs achieved the same or better results with significantly lower
energy consumption [2]. Their long life, low heat generation, and narrow emission spectrum
(allowing targeted stimulation) make them the ideal artificial light source for high-value compound

production.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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